Cas no 1393100-72-5 (1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine)

• Product Name: 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine
• CAS No: 1393100-72-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6323148
• PubChem ID: 118365544
• Update Time: 2025-10-29

1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17076641
• 1-(cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine
• 1393100-72-5
• EN300-783754
• 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C8H13N3/c1-6-8(9)4-10-11(6)5-7-2-3-7/h4,7H,2-3,5,9H2,1H3
• InChI Key： WOMXQWCUZGEYCQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine

Research Brief on 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine (CAS: 1393100-72-5): Recent Advances and Applications

The compound 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine (CAS: 1393100-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the cyclopropylmethyl and pyrazole moieties, make it a versatile scaffold for designing molecules with diverse pharmacological properties. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the most notable advancements involves the use of 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are critical targets in oncology. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A preprint article from BioRxiv (2024) described the synthesis and screening of a library of 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine derivatives, identifying several candidates with promising activity against GPCRs involved in pain and inflammation. These findings open new avenues for developing non-opioid analgesics with reduced side effects.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production to meet the growing demand in preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(Cyclopropylmethyl)-5-methyl-1h-pyrazol-4-amine (CAS: 1393100-72-5) represents a valuable scaffold in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. The latest research underscores its versatility and efficacy, paving the way for future innovations in drug discovery. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.